Cas no 1774371-08-2 (Methyl 5-(chloromethyl)benzo[d]oxazole-2-carboxylate)

• Product Name: Methyl 5-(chloromethyl)benzo[d]oxazole-2-carboxylate
• CAS No: 1774371-08-2
• MF: C₁₀H₈ClNO₃
• MW: 225.628421783447
• CID: 4816924
• Update Time: 2025-05-20

Methyl 5-(chloromethyl)benzo[d]oxazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(chloromethyl)benzo[d]oxazole-2-carboxylate

• Inchi： 1S/C10H8ClNO3/c1-14-10(13)9-12-7-4-6(5-11)2-3-8(7)15-9/h2-4H,5H2,1H3
• InChI Key： HCMCYHUQBOMTOH-UHFFFAOYSA-N
• SMILES： ClCC1C=CC2=C(C=1)N=C(C(=O)OC)O2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 249
• XLogP3: 2.3
• Topological Polar Surface Area: 52.3

Additional information on Methyl 5-(chloromethyl)benzo[d]oxazole-2-carboxylate

Methyl 5-(Chloromethyl)benzo[d]oxazole-2-carboxylate (CAS No. 1774371-08-2): An Overview

Methyl 5-(chloromethyl)benzo[d]oxazole-2-carboxylate (CAS No. 1774371-08-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, including the development of novel therapeutic agents and as a key intermediate in synthetic chemistry.

The molecular structure of Methyl 5-(chloromethyl)benzo[d]oxazole-2-carboxylate consists of a benzo[d]oxazole core with a chloromethyl substituent and a methyl ester group. The benzo[d]oxazole moiety is known for its biological activity, often found in natural products and synthetic compounds with diverse pharmacological properties. The presence of the chloromethyl group adds reactivity and functional versatility, making this compound an attractive candidate for further chemical modifications.

Recent studies have highlighted the importance of Methyl 5-(chloromethyl)benzo[d]oxazole-2-carboxylate in the synthesis of bioactive molecules. For instance, researchers at the University of California, San Francisco, have reported the use of this compound as a key intermediate in the synthesis of potent inhibitors of protein-protein interactions (PPIs). These inhibitors have shown promise in treating various diseases, including cancer and neurodegenerative disorders. The chloromethyl group facilitates the formation of covalent bonds with target proteins, enhancing the specificity and efficacy of the inhibitors.

In addition to its role in PPI inhibitors, Methyl 5-(chloromethyl)benzo[d]oxazole-2-carboxylate has been explored for its potential as a scaffold in the development of new antibiotics. A study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. The unique combination of the benzo[d]oxazole core and the chloromethyl substituent provides a robust platform for designing compounds with enhanced antibacterial properties.

The synthetic accessibility of Methyl 5-(chloromethyl)benzo[d]oxazole-2-carboxylate is another factor contributing to its widespread use in research. Several efficient synthetic routes have been developed to produce this compound on both small and large scales. One notable method involves the reaction of 5-bromomethylbenzo[d]oxazole-2-carboxylic acid with methanol in the presence of a suitable catalyst. This approach not only ensures high yields but also allows for easy purification and scale-up, making it an attractive option for industrial applications.

From a pharmacological perspective, Methyl 5-(chloromethyl)benzo[d]oxazole-2-carboxylate has been evaluated for its safety and efficacy in preclinical studies. Initial toxicity assessments have shown that this compound exhibits low cytotoxicity at therapeutic concentrations, suggesting a favorable safety profile. Furthermore, its stability under physiological conditions has been confirmed through various analytical techniques, including HPLC and mass spectrometry.

The future prospects for Methyl 5-(chloromethyl)benzo[d]oxazole-2-carboxylate are promising. Ongoing research is focused on optimizing its structure to enhance its biological activity and reduce potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of novel drugs based on this compound. Additionally, advances in computational chemistry and high-throughput screening technologies are likely to identify new applications and derivatives with improved properties.

In conclusion, Methyl 5-(chloromethyl)benzo[d]oxazole-2-carboxylate (CAS No. 1774371-08-2) is a valuable compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, synthetic accessibility, and biological activity make it an attractive candidate for further exploration and development. As research continues to advance, it is anticipated that this compound will play a crucial role in the discovery and design of new therapeutic agents.